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Compound of Interest

3,6,9,12,15-Pentaoxapentacosan-
1-ol

cat. No.: B1582778

Compound Name:

An In-depth Technical Guide to 3,6,9,12,15-Pentaoxapentacosan-1-ol

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on the structure, properties, synthesis, and applications of
3,6,9,12,15-Pentaoxapentacosan-1-ol.

Abstract

3,6,9,12,15-Pentaoxapentacosan-1-ol is a non-ionic surfactant and a member of the
polyethylene glycol (PEG) ether family. Its amphiphilic nature, arising from a hydrophobic decyl
chain and a hydrophilic pentaethylene glycol head, makes it a compound of significant interest
in various scientific and industrial applications, including drug delivery, materials science, and
as a component in personal care products. This guide provides a detailed examination of its
molecular structure, physicochemical properties, a plausible synthetic route, and a summary of
its key applications and analytical characterization methods.

Chemical Structure and Physicochemical Properties

3,6,9,12,15-Pentaoxapentacosan-1-ol is systematically known as 2-[2-[2-[2-(2-
decyloxyethoxy)ethoxy]ethoxy]ethoxy]ethanol. The structure consists of a ten-carbon alky!l
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chain (decyl group) linked via an ether bond to a chain of five ethylene glycol units, terminating

with a primary alcohol group.

Chemical Formula: C20H4206[1][2]

Molecular Weight: 378.5 g/mol [1]

SMILES: CCCCCCCCCCOCCOCCcOoccoccocco[?]

INChl Key: QAXPOSPGRHYIHE-UHFFFAOYSA-N[2]

The key physicochemical properties of 3,6,9,12,15-Pentaoxapentacosan-1-ol are summarized

in the table below:

Property

Value

Molecular Weight

378.5 g/mol [1]

Monoisotopic Mass

378.29813906 Da[1]

XLogP3 3.4[1]
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 6
Rotatable Bond Count 24
Topological Polar Surface Area 66.4 A2[1]
Heavy Atom Count 26

Synthesis and Purification

A common and effective method for the synthesis of polyethylene glycol ethers such as

3,6,9,12,15-Pentaoxapentacosan-1-ol is the Williamson ether synthesis. This method involves

the reaction of an alkoxide with a primary alkyl halide.

Experimental Protocol: Williamson Ether Synthesis
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Objective: To synthesize 3,6,9,12,15-Pentaoxapentacosan-1-ol from 1-decanol and 1-bromo-

2-(2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethane.

Materials:

1-Decanol

Sodium hydride (NaH)

Anhydrous Tetrahydrofuran (THF)

1-Bromo-2-(2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethane

Diethyl ether

Saturated aqueous ammonium chloride (NHaCl)

Brine

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Procedure:

Alkoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 1-decanol in anhydrous THF.

Cool the solution to 0 °C using an ice bath.

Slowly add sodium hydride portion-wise to the solution. Hydrogen gas will evolve.

Allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the
sodium decanoxide.

Nucleophilic Substitution: Add a solution of 1-bromo-2-(2-(2-(2-(2-
hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethane in anhydrous THF dropwise to the reaction
mixture.
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o Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitored by TLC).

o Work-up: Cool the reaction mixture to room temperature and quench by the slow addition of
saturated aqueous NHaCl.

o Extract the aqueous layer with diethyl ether.
e Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous MgSOQOu4, filter, and concentrate under reduced
pressure.

« Purification: Purify the crude product by silica gel column chromatography to yield pure
3,6,9,12,15-Pentaoxapentacosan-1-ol.

Synthetic Workflow Diagram:
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Caption: A generalized workflow for the synthesis of 3,6,9,12,15-Pentaoxapentacosan-1-ol.

Applications in Research and Drug Development

Polyethylene glycol and its derivatives are widely used in various biomedical and
pharmaceutical applications due to their biocompatibility, solubility in water, and low toxicity.[3]

[4115]
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Drug Delivery: The amphiphilic nature of 3,6,9,12,15-Pentaoxapentacosan-1-ol allows it to
form micelles in aqueous solutions, which can encapsulate hydrophobic drugs, thereby
increasing their solubility and bioavailability.[4][5] The PEG chains can also create a
hydrophilic shield around nanopatrticles or drug carriers, which helps to evade the immune
system and prolong circulation time in the body.[4]

PEGylation: The terminal hydroxyl group can be functionalized to attach to proteins,
peptides, or other therapeutic molecules. This process, known as PEGylation, can improve
the pharmacokinetic and pharmacodynamic properties of the therapeutic agent.[3][6]

Wound Healing and Tissue Regeneration: PEG-based materials, particularly hydrogels, are
used in wound healing and tissue engineering applications.[4][7]

Non-ionic Surfactant: Due to its amphiphilic properties, it is used as a non-ionic surfactant in
cosmetics, food, and industrial applications.[8]

Analytical Characterization

The characterization of PEGylated molecules is crucial to ensure their purity, identity, and
homogeneity. A combination of analytical techniques is typically employed.

Mass Spectrometry (MS): ESI-MS and MALDI-TOF MS are powerful techniques for
determining the molecular weight and the degree of PEGylation.[9][10] LC-MS can be used
to separate and identify the components of a reaction mixture.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the chemical structure of the molecule.

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
compound and to separate PEGylated products from unreacted starting materials.[9]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present in the molecule.

Logical Relationship of Characterization Techniques:
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Caption: Relationship between analytical techniques and the molecular properties they help
determine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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